molecular formula C9H8N2O3 B8575970 5-Amino-6-nitro-1-indanone

5-Amino-6-nitro-1-indanone

Cat. No. B8575970
M. Wt: 192.17 g/mol
InChI Key: RBUVYXAQENXHDW-UHFFFAOYSA-N
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Description

5-Amino-6-nitro-1-indanone is a useful research compound. Its molecular formula is C9H8N2O3 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C9H8N2O3

Molecular Weight

192.17 g/mol

IUPAC Name

5-amino-6-nitro-2,3-dihydroinden-1-one

InChI

InChI=1S/C9H8N2O3/c10-7-3-5-1-2-9(12)6(5)4-8(7)11(13)14/h3-4H,1-2,10H2

InChI Key

RBUVYXAQENXHDW-UHFFFAOYSA-N

Canonical SMILES

C1CC(=O)C2=CC(=C(C=C21)N)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of N-(6-nitro-1-oxo-indan-5-yl)-acetamide (10 g, 0.042 mol) in HCl (200 ml, 2 N)) and EtOH (100 ml) was refluxed for 30 min. The reaction was cooled to 15° C. and the resulting precipitate was isolated and recrystallized from dilute ethanol to give 7.9 g (97.5%) of yellow solid.
Quantity
10 g
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reactant
Reaction Step One
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Quantity
100 mL
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reactant
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200 mL
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Yield
97.5%

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